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Compound of Interest

Compound Name: HUEBNERITE)

cat. No.: B1175497

An In-depth Technical Guide to the Physical and Optical Properties of Huebnerite

Introduction

Huebnerite, with the chemical formula MNnWOa, is a manganese tungstate mineral.[1][2][3] It is
the manganese-rich endmember of the wolframite solid solution series, with ferberite (FeWOa)
being the iron-rich endmember.[1][2][4] This guide provides a comprehensive overview of the
core physical and optical properties of Huebnerite, intended for researchers, scientists, and
professionals in drug development who may utilize mineralogical data.

Huebnerite crystallizes in the monoclinic system and is typically found in high-temperature

hydrothermal veins, granite pegmatites, and alluvial deposits.[5][6][7] It is often associated with
minerals such as quartz, cassiterite, arsenopyrite, and fluorite.[2][5][8] The mineral's properties
can vary slightly depending on the amount of iron substituting for manganese in its structure.[2]

Physical Properties of Huebnerite

The physical characteristics of Huebnerite are crucial for its identification and classification.
These properties are summarized in the table below, followed by detailed descriptions.
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Property

Value

Crystal System

Monoclinic[1][2][5]

Mohs Hardness

4.0 - 4.5[1][5][6][9]

Specific Gravity

7.12 - 7.18 g/cm? (Measured)[1][5][9]

Calculated Density

7.234 g/cm3[9][10]

Cleavage Perfect on {010}{1][3][5][9]
Parting On {100} and {102}[1][5][9]
Fracture Uneven / Irregular[1][5][6][9]
Tenacity Brittle[1][2][6][9]
Luster Adamantine, Submetallic, Resinous[1][5][9][11]
Col Yellowish-brown, Reddish-brown, Blackish-
olor
brown, Black; Rarely Red[5][6][9][11]
Yellow to Reddish-brown, Greenish-gray[1][5][9]
Streak

[11]

Crystal System: Huebnerite belongs to the monoclinic crystal system, specifically the prismatic

(2/m) crystal class.[1][3] Its crystals are often prismatic, tabular, or bladed, and frequently

exhibit striations parallel to the c-axis.[1][2][8]

Hardness: The hardness of Huebnerite ranges from 4 to 4.5 on the Mohs scale.[1][5][9] This

value can increase with a higher iron content.[5][12]

Specific Gravity: Huebnerite is a dense mineral, with a measured specific gravity ranging from

7.12 to 7.18.[1][5][9] Its high specific gravity is a key characteristic for identification.[3]

Cleavage, Parting, and Fracture: It exhibits perfect cleavage in one direction on the {010}

plane.[1][3][5] Less developed parting can be observed on the {100} and {102} planes.[1][9]

The mineral has an uneven or irregular fracture and is brittle.[1][5][6]
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Luster: The luster of Huebnerite is variable, described as adamantine (diamond-like),
submetallic, or resinous.[1][5][9][11]

Color and Streak: The color of Huebnerite varies from yellowish-brown and reddish-brown to
nearly black.[1][6][11] Rarely, it can be red.[5][9] In reflected light, it may show deep red internal
reflections.[5][9] The streak, which is the color of the mineral in powdered form, can be yellow,
reddish-brown, or greenish-gray.[1][5][9]

Optical Properties of Huebnerite

The optical properties of Huebnerite are essential for its identification in thin sections using
polarized light microscopy.

Property Value
Transparency Transparent to Opaque[5][6][9]
Optical Class Biaxial (+)[1][3][8]

na = 2.170 - 2.200nP = 2.220ny = 2.300 -
2.320[1][12][13]

Refractive Indices

Birefringence 0.120 - 0.230[1][6][12]
Pleochroism Perceptible to Visible[5][6][9]
2V Angle 73° (Measured and Calculated)[1][9]

Transparency: In thin splinters or sections, Huebnerite can be transparent to translucent,
although it often appears opaque in hand samples.[1][2][5]

Refractive Indices and Birefringence: Huebnerite has very high refractive indices, with values of
na = 2.170-2.200, nf = 2.220, and ny = 2.300-2.320.[1][7][13] This results in a high
birefringence of 0.120 to 0.130, which is the difference between the highest and lowest
refractive indices.[1][6][12]

Pleochroism: The mineral exhibits perceptible pleochroism, meaning it shows different colors
when viewed from different crystallographic directions.[5][6][9] The observed colors can range
from yellow, green, and orange-red to reddish-brown.[5][6][9]
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Experimental Protocols

The determination of the physical and optical properties of minerals like Huebnerite involves a
suite of standardized laboratory techniques.

1. Crystal Structure Determination (X-ray Diffraction - XRD):
o Objective: To determine the crystal system, space group, and unit cell dimensions.

o Methodology: A small, powdered sample of pure Huebnerite is placed in a sample holder.
The sample is then irradiated with a monochromatic X-ray beam. As the sample is rotated,
the X-rays are diffracted by the crystal lattice at specific angles (Bragg's Law). A detector
records the intensity of the diffracted X-rays at each angle. The resulting pattern of diffraction
peaks is unique to the mineral's crystal structure and is compared against a database (e.g.,
the International Centre for Diffraction Data) for identification and refinement of
crystallographic parameters.

2. Hardness Determination (Mohs Hardness Test):
o Objective: To determine the relative hardness of the mineral.

o Methodology: This is a qualitative scratch test.[14] A set of standard minerals of known
hardness (the Mohs scale from 1-10) is used. An attempt is made to scratch an
inconspicuous surface of the Huebnerite sample with a mineral of known hardness. If the
standard mineral scratches Huebnerite, the standard is harder. If Huebnerite scratches the
standard, Huebnerite is harder. This process is repeated with different standard minerals to
bracket the hardness of the sample. For Huebnerite (hardness 4-4.5), it would scratch
fluorite (hardness 4) but be scratched by apatite (hardness 5).[15]

3. Specific Gravity Measurement (Hydrostatic Weighing):
o Objective: To determine the density of the mineral relative to water.
e Methodology:

o A pure, inclusion-free fragment of Huebnerite is first weighed in air (W_air).
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o The same fragment is then submerged in a beaker of distilled water and weighed again
(W_water). A specialized balance with an apparatus for suspending the sample in water is
used.

o The specific gravity (SG) is calculated using the formula: SG = W_air / (W_air - W_water).
The denominator represents the weight of the displaced water, which is equal to its
volume.

. Streak Test:
Objective: To determine the color of the mineral in its powdered form.

Methodology: The Huebnerite sample is rubbed across an unglazed porcelain plate (streak
plate).[15][16] The fine powder left on the plate reveals the streak color, which is often more
consistent than the bulk mineral color.[16]

. Optical Property Determination (Polarized Light Microscopy):
Objective: To determine refractive indices, birefringence, pleochroism, and optical sign.
Methodology:

o Athin section of Huebnerite (a slice of the mineral mounted on a glass slide and ground to
a standard thickness of 30 micrometers) is prepared.

o The thin section is examined using a petrographic (polarizing) microscope.

o Pleochroism: Observed in plane-polarized light by rotating the microscope stage. The
change in color of the mineral is noted.

o Refractive Indices: Determined by the immersion method, where the thin section is
compared to a series of calibrated immersion oils of known refractive indices. The Becke
line test is used to determine if the mineral's refractive index is higher or lower than the
surrounding oil.

o Birefringence: Observed in cross-polarized light. The interference colors exhibited by the
mineral are related to its birefringence and thickness. A Michel-Lévy chart is used to
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estimate the birefringence from the observed interference colors.

o Optical Sign and 2V Angle: Determined by observing interference figures (conoscopic
illumination) and using accessory plates (e.g., gypsum plate, quartz wedge).

Interrelation of Huebnerite Properties

The physical and optical properties of Huebnerite are not independent but are fundamentally
linked to its chemical composition and crystal structure. The following diagram illustrates these
logical relationships.

Fundamental Properties

Chemical Composition Crystal Structure
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Logical Relationships of Huebnerite Properties
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Caption: Interplay of fundamental, physical, and optical properties of Huebnerite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://m.minerals.net/mineral/huebnerite.aspx
https://assignmentpoint.com/hubnerite-properties-and-occurrences/
https://exodus3000.fandom.com/wiki/H%C3%BCbnerite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://classicgems.net/gem_hubnerite.htm
https://www.geologypage.com/2014/04/hubnerite.html
https://www.handbookofmineralogy.org/pdfs/hubnerite.pdf
https://www.mindat.org/min-1940.html
https://www.topgeo.com/huebnerite-wolframite
https://rockidentifier.com/wiki/H%C3%BCbnerite.html
https://www.gemsociety.org/article/huebnerite-jewelry-gem-information/
https://alchetron.com/H%C3%BCbnerite
https://www2.tulane.edu/~sanelson/eens211/physprop.htm
https://australian.museum/learn/minerals/properties/
https://www.uky.edu/KGS/rocksmineral/minerals_methods_used_to_identify.pdf
https://www.benchchem.com/product/b1175497#physical-and-optical-properties-of-huebnerite
https://www.benchchem.com/product/b1175497#physical-and-optical-properties-of-huebnerite
https://www.benchchem.com/product/b1175497#physical-and-optical-properties-of-huebnerite
https://www.benchchem.com/product/b1175497#physical-and-optical-properties-of-huebnerite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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